Cas no 2639436-60-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid
• CAS No: 2639436-60-3
• MF: C₂₃H₁₇NO₇
• MW: 419.383586645126
• CID: 5640988
• PubChem ID: 165903897
• Update Time: 2025-07-18

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229208
• 2639436-60-3
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid

• Inchi： 1S/C23H17NO7/c25-20-10-17(22(28)29)16(21(26)27)9-19(20)24-23(30)31-11-18-14-7-3-1-5-12(14)13-6-2-4-8-15(13)18/h1-10,18,25H,11H2,(H,24,30)(H,26,27)(H,28,29)
• InChI Key： HBMQFQCFDJZMGL-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC(C(=O)O)=C(C(=O)O)C=1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.10050188g/mol
• Monoisotopic Mass: 419.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 133Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid (CAS: 2639436-60-3)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid (CAS: 2639436-60-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and material science. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxybenzene dicarboxylic acid moiety makes it a versatile intermediate for further chemical modifications and biological studies.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its purity. These efforts have led to the development of more efficient and scalable synthesis methods, which are crucial for its potential industrial applications.

In the context of drug development, this compound has been explored as a building block for the synthesis of novel peptide-based therapeutics. The Fmoc group, a widely used protecting group in peptide synthesis, allows for the selective deprotection and subsequent conjugation of amino acids or other functional groups. This property has been leveraged to design peptide derivatives with enhanced stability and bioavailability, targeting various disease pathways.

Furthermore, the hydroxybenzene dicarboxylic acid moiety in the compound has been investigated for its chelating properties, which could be exploited in the development of metal-based therapeutics or diagnostic agents. Preliminary studies have demonstrated its ability to bind to metal ions, suggesting potential applications in imaging or targeted drug delivery systems.

In addition to its pharmaceutical applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid has also been studied in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for the development of advanced materials, such as polymers or coatings with specific functional properties. Researchers are exploring its use in creating biocompatible materials for medical devices or drug-eluting stents.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential. Ongoing research aims to overcome these hurdles by optimizing synthetic routes and exploring new applications in collaboration with industry partners.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-hydroxybenzene-1,2-dicarboxylic acid (CAS: 2639436-60-3) represents a valuable compound with diverse applications in chemical biology and pharmaceutical research. Continued investigation into its properties and potential uses is expected to yield significant advancements in drug development, material science, and beyond. The integration of multidisciplinary approaches will be key to unlocking its full potential and translating laboratory findings into real-world solutions.